Cas no 2172129-87-0 (4-bromo-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid)

• Product Name: 4-bromo-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• CAS No: 2172129-87-0
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 5604014
• PubChem ID: 165543826
• Update Time: 2025-05-23

4-bromo-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid
• 2172129-87-0
• EN300-1497778
• 4-bromo-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid

• Inchi： 1S/C27H25BrN2O5/c1-16(10-13-25(31)30-24-14-17(26(32)33)11-12-23(24)28)29-27(34)35-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,11-12,14,16,22H,10,13,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： FAMNMRGAXDZYMM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C=C1NC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-bromo-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid

4-Bromo-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic Acid: A Comprehensive Overview

The compound 4-bromo-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS No: 2172129870) is a highly specialized organic molecule with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound, often abbreviated as Fmoc-pentanamide benzoate, has garnered attention due to its unique structural features and functional groups, which make it a valuable intermediate in the synthesis of complex molecules.

At its core, this compound consists of a benzoic acid moiety substituted with a bromine atom at the para position. The bromine substitution is strategically positioned to influence the reactivity and selectivity of the molecule during synthetic transformations. Attached to the benzoic acid group is a pentanamide chain, which further extends into a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is a well-known protecting group in peptide synthesis, widely used for its stability under basic conditions and ease of removal under acidic conditions.

Recent advancements in chemical synthesis have highlighted the versatility of this compound as a building block in constructing bioactive molecules. Researchers have employed it in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated its utility in creating peptide-based inhibitors for specific protein kinases involved in cellular signaling pathways.

The structural complexity of this compound makes it an ideal candidate for exploring advanced synthetic methodologies. Its synthesis typically involves multi-step processes, including nucleophilic substitutions, amide bond formations, and protecting group strategies. The use of Fmoc as a protecting group ensures that the amide functionality remains intact during intermediate steps, allowing for precise control over the reaction sequence.

In terms of applications, this compound has found significant use in peptide synthesis, where it serves as an intermediate for constructing bioactive peptides with defined secondary structures. Additionally, its role as a precursor in the synthesis of fluorinated compounds has opened new avenues for developing materials with unique electronic properties.

Recent studies have also explored its potential in click chemistry and other modular synthetic approaches. For example, researchers have utilized its alkyne functionality to create macrocyclic compounds with applications in drug delivery systems. These findings underscore its adaptability across diverse chemical platforms.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity profiles, enabling more efficient design of synthetic routes and optimization of reaction conditions.

In conclusion, 4-bromo-3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid stands as a testament to the ingenuity of modern organic chemistry. Its unique combination of functional groups and structural features positions it as a key player in advancing both fundamental research and applied technologies across multiple disciplines.